![molecular formula C18H13NO4 B2605496 2-(((1,3-Dioxoindan-2-ylidene)methyl)amino)-5-methylbenzoic acid CAS No. 959579-16-9](/img/structure/B2605496.png)
2-(((1,3-Dioxoindan-2-ylidene)methyl)amino)-5-methylbenzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-(((1,3-Dioxoindan-2-ylidene)methyl)amino)-5-methylbenzoic acid” is a versatile chemical compound used in various scientific research applications. It possesses unique properties that make it valuable for drug development, chemical synthesis, and materials science investigations .
Molecular Structure Analysis
The molecular formula of this compound is C17H11NO4 . The unique structure of this compound, which includes a 1,3-dioxoindan-2-ylidene group, contributes to its diverse applications in scientific research .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 293.27 . More detailed properties such as melting point, boiling point, and density were not found in the search results .Scientific Research Applications
Cycloaddition Reactions
The compound participates in Michael addition–elimination mechanisms, forming aza-allyl anion precursors. These adducts undergo triethylamine-catalyzed cycloaddition with N-methylmaleimide, indicating its potential in facilitating specific organic synthesis reactions (Grigg & Mongkolaussavaratana, 1988).
Intermediate in Anti-cancer Drug Synthesis
This compound serves as a key intermediate in synthesizing certain anti-cancer drugs that inhibit thymidylate synthase. It is synthesized through specific reactions, highlighting its importance in pharmaceutical research (Cao Sheng-li, 2004).
Role in Methylglyoxal Formation
Methylglyoxal, formed in various enzymatic and nonenzymatic reactions, can be modified by compounds like 2-(((1,3-Dioxoindan-2-ylidene)methyl)amino)-5-methylbenzoic acid. This process is significant in understanding diabetes complications and some neurodegenerative diseases (Nemet, Varga-Defterdarović, & Turk, 2006).
Antioxidant Properties
Some derivatives of this compound have been synthesized and characterized for their potential as antioxidants. These derivatives showed significant scavenging capacity against specific radicals, suggesting potential applications in developing new antioxidant agents (Khalida F. Al-azawi, 2016).
Antibacterial Activity
New derivatives containing this compound have shown antibacterial activity, particularly against Gram-positive bacterial strains. This indicates its potential application in developing new antibacterial agents (Trotsko, Kosikowska, Paneth, Wujec, & Malm, 2018).
Safety and Hazards
properties
IUPAC Name |
2-[(1-hydroxy-3-oxoinden-2-yl)methylideneamino]-5-methylbenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13NO4/c1-10-6-7-15(13(8-10)18(22)23)19-9-14-16(20)11-4-2-3-5-12(11)17(14)21/h2-9,20H,1H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZDUKYBPPPNWBW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)N=CC2=C(C3=CC=CC=C3C2=O)O)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(((1,3-Dioxoindan-2-ylidene)methyl)amino)-5-methylbenzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.